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Compound of Interest

Compound Name: PMX 53c

Cat. No.: B1573934 Get Quote

Executive Summary & Nomenclature Clarification
PMX-53 (also known as 3D53) is a potent, cyclic hexapeptide antagonist of the C5a receptor

(CD88), widely used in inflammation and immunology research. Its high potency (IC50 ~20 nM)

and stability against proteolysis make it a critical tool in drug development.

Critical Nomenclature Note: The term "PMX 53c" is often encountered in two contexts:

Typographical Error: Referring to the active antagonist PMX-53.

Control Peptide: Referring to PMX-53C, an inactive control analog (often linear or sequence-

modified, e.g., Trp replaced by Ala) used to validate C5aR specificity [1, 4].

This guide focuses on the active antagonist PMX-53, as it is the primary reagent for stock

solution preparation. However, the physicochemical storage parameters described herein apply

equally to the control peptide PMX-53C due to their structural similarity.

Physicochemical Profile
Understanding the chemical nature of PMX-53 is prerequisite to ensuring stock stability. The

presence of Tryptophan (Trp) and the cyclic lactam bridge dictates specific handling

requirements to prevent oxidation and hydrolysis.
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Parameter Specification Technical Insight

Chemical Name PMX-53 (3D53)
Acetyl-Phe-[Orn-Pro-dCha-

Trp-Arg] (Cyclic)

Molecular Weight 896.09 g/mol
Mid-sized peptide; prone to

aggregation at high conc.[1]

Solubility (DMSO) ~100 mg/mL (111 mM)
Preferred Solvent. Ensures

complete solubilization.

Solubility (Water) ≥ 50 mg/mL

Feasible, but risk of

saturation/precipitation is

higher.

Critical Residues Tryptophan (Trp)
Light & Oxygen Sensitive.

Requires dark/inert storage.[2]

Structure Cyclic Hexapeptide
High proteolytic stability;

resistant to serum proteases.

Protocol: Preparation of Master Stock Solutions
To maximize shelf-life and reproducibility, stock solutions should be prepared in anhydrous

DMSO rather than aqueous buffers.

Reagents Required[1][3][4][5]
PMX-53 Lyophilized Powder (Store at -20°C protected from light).

DMSO (Dimethyl Sulfoxide): Anhydrous, cell-culture grade (≥99.9%).

Vials: Amber glass or opaque polypropylene (low-binding) to prevent photodegradation.

Gas: Nitrogen or Argon (for overlay).

Step-by-Step Reconstitution Workflow
Equilibration: Remove the lyophilized peptide vial from the freezer and allow it to equilibrate

to room temperature (approx. 20–30 mins) before opening.
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Why? Opening a cold vial causes atmospheric moisture to condense on the hygroscopic

peptide, leading to hydrolysis during storage [8].

Solvent Addition: Add anhydrous DMSO to achieve a master stock concentration of 10 mM

(approx. 8.96 mg/mL) or 25 mM.

Note: Avoid concentrations >50 mM for long-term storage to prevent potential aggregation.

Dissolution: Vortex gently. If particulates remain, sonicate in a water bath for 15–30 seconds.

Observation: The solution should be clear and colorless.

Aliquotting: Dispense into single-use aliquots (e.g., 20 µL – 100 µL).

Why? PMX-53 is stable, but repeated freeze-thaw cycles introduce moisture and oxygen,

accelerating Trp oxidation.

Inert Gas Overlay: Gently blow a stream of Nitrogen or Argon into the headspace of each vial

before capping.

Sealing: Cap tightly. Use Parafilm for extended storage periods (>6 months).

Storage Stability Specifications
The following stability data is synthesized from manufacturer certificates of analysis and

pharmacokinetic studies [1, 7].
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Storage Condition Solvent Estimated Stability Risk Factor

-80°C DMSO (Anhydrous) 2 Years

Minimal.[1] Best

practice for master

stocks.

-20°C DMSO (Anhydrous) 1 Year
Acceptable for active

use.[1]

-20°C Aqueous (PBS/Water) < 3 Months
Hydrolysis; pH shifts

during freezing.

4°C Aqueous < 1 Week
Bacterial growth;

deamidation.

Room Temp DMSO < 1 Month
Solvent evaporation;

oxidation.

Diagram: Reconstitution & Storage Decision Tree
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Figure 1: Decision matrix for solvent selection and storage conditions to maximize PMX-53

integrity.

Advanced Protocol: Formulation for In Vivo
Administration
For drug development applications requiring animal dosing, DMSO stocks must be diluted into

a biocompatible vehicle. PMX-53 is hydrophobic; direct dilution into saline may cause

precipitation.

Validated Formulation (Clear Solution) [1]:

Starting Material: 20.8 mg/mL PMX-53 Stock in DMSO.[1]

Sequential Addition (Do not premix aqueous and organic phases):

Step 1: Take 10% volume of DMSO Stock.[1]

Step 2: Add 40% volume of PEG300. Vortex to mix.

Step 3: Add 5% volume of Tween-80. Vortex.

Step 4: Slowly add 45% volume of Saline (0.9% NaCl).[1]

Final Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Stability: Use immediately. Do not store diluted working solutions.

Quality Control & Troubleshooting
Verification of Integrity
If stock solutions have been stored >1 year or subjected to temperature excursions, verify

purity via LC-MS.

Expected Mass: [M+H]+ = 897.1 Da.
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Impurities: Look for +16 Da peaks (Oxidation of Trp) or +18 Da peaks (Hydrolysis of lactam

bridge).

Common Issues
Symptom Cause Remediation

Precipitation upon thawing
DMSO freezing artifacts or

saturation.

Warm to 37°C and sonicate for

30s.

Loss of Activity Oxidation of Tryptophan.

Ensure storage was dark/inert.

[1][2] Check MS for +16 Da

shift.

"Sticky" Pellet
Hygroscopic moisture

absorption.

Lyophilize again or dissolve in

higher volume of DMSO.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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